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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the detonation properties of Ammonium
Dinitramide (ADN) and Research Department eXplosive (RDX), two prominent energetic

materials. This document is intended to serve as a valuable resource for researchers and

scientists in the field of energetic materials, offering a side-by-side look at their performance

characteristics based on experimental data.

Ammonium dinitramide is a high-performance oxidizer, notable for being chlorine-free, which

makes it a more environmentally friendly alternative to ammonium perchlorate.[1] RDX, or

cyclotrimethylenetrinitramine, is a well-established and powerful high explosive widely used in

military and industrial applications.[2][3] Understanding the distinct detonation properties of

these two compounds is crucial for the development of new energetic formulations with tailored

performance and safety characteristics.

Quantitative Detonation Properties
The following table summarizes the key detonation and sensitivity properties of ADN and RDX

based on available experimental data. It is important to note that these properties can be

influenced by factors such as the explosive's density, particle size, and confinement.
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Property ADN RDX

Crystal Density (g/cm³) ~1.82 (Theoretical) 1.816[2]

Detonation Velocity (m/s)
6,000 (at 1.72 g/cm³ and

100mm diameter)[4]
8,750 (at 1.767 g/cm³)[2][5]

Detonation Pressure (GPa)
Not widely reported for pure

ADN
~34 (at 1.767 g/cm³)[5]

Heat of Explosion (kJ/kg)
Not widely reported for pure

ADN
5,723[2]

Impact Sensitivity (N·m or J)
1.12 GPa (Critical Pressure of

Initiation)[1]
7.5[2]

Friction Sensitivity (N)
Not widely reported for pure

ADN
120[2]

Experimental Protocols
The determination of the detonation properties listed above relies on a suite of standardized

experimental tests. Below are detailed methodologies for key experiments.

Detonation Velocity Measurement
The velocity at which a detonation wave propagates through an explosive is a primary measure

of its performance. Several methods are employed for this measurement.[6][7]

Dautriche Method:[8][9]

An explosive charge of a known length is prepared.

Two detonating cords with a known, consistent detonation velocity are inserted into the

charge at a precisely measured distance apart.

The other ends of the two cords are placed together on a lead or steel witness plate.

The main charge is initiated at one end.
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The detonation of the main charge initiates the two detonating cords at slightly different

times.

The two detonation waves in the cords travel towards each other and collide, creating a

distinct mark on the witness plate.

By measuring the position of this collision mark relative to the initial positions of the cords,

and knowing the detonation velocity of the cords, the detonation velocity of the main charge

can be calculated.

Optical and Fiber-Optic Methods:[7][10]

Optical fibers are placed at precise intervals along the length of the explosive charge.

The explosive is initiated at one end.

As the detonation front passes each fiber, the intense light and shock wave cause a

measurable change in the light signal transmitted through the fiber.

These changes are recorded by high-speed cameras or photodetectors connected to an

oscilloscope.

The time of arrival of the detonation front at each fiber is recorded.

Knowing the distance between the fibers and the time difference of arrival, the detonation

velocity is calculated (Velocity = Distance / Time).

Detonation Pressure Measurement
Detonation pressure is the immense pressure generated at the detonation front. The plate dent

test is a common method for its estimation.[11][12]

Plate Dent Test:[13][14]

A cylindrical charge of the explosive material with a specific diameter and length is prepared.

The charge is placed on a standardized steel "witness" plate of known thickness and

hardness.
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The explosive is initiated from the top.

The detonation creates a dent in the witness plate.

The depth of this dent is carefully measured using a calibrated depth gauge.

The measured dent depth is then compared to a standard curve that correlates dent depth

with the known detonation pressures of a range of well-characterized explosives. This allows

for the determination of the test explosive's detonation pressure.

Sensitivity to Mechanical Stimuli
The sensitivity of an explosive to impact and friction is a critical safety parameter.

Impact Sensitivity (BAM Fallhammer Test):[4][15]

A small, precisely measured amount of the explosive sample is placed on the anvil of the

fallhammer apparatus.

A specified weight is dropped from a known height onto a striker pin in contact with the

sample.

The test is repeated multiple times at various drop heights.

The result is typically reported as the drop height at which there is a 50% probability of

initiation (explosion, flame, or audible report), or as the minimum energy (in Joules) required

to cause initiation.

Friction Sensitivity (BAM Friction Test):[4][16]

A small sample of the explosive is placed on a porcelain plate.

A weighted porcelain pin is placed on top of the sample.

The porcelain plate is then moved back and forth under the weighted pin in a standardized

manner.

The test is conducted with different loads on the pin.
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The friction sensitivity is reported as the smallest load under which an explosion, flame, or

crackling is observed in at least one out of six trials.

Performance Comparison and Logical Relationships
The performance of an explosive is intrinsically linked to its physical and chemical properties.

The following diagram illustrates the key factors influencing the detonation performance of ADN

and RDX and their relationship.
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Caption: Factors influencing explosive performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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